Cas no 2361914-45-4 (N-(3-methanesulfonylprop-2-en-1-yl)-3-methylimidazo1,5-apyrimidine-8-carboxamide)

• Product Name: N-(3-methanesulfonylprop-2-en-1-yl)-3-methylimidazo1,5-apyrimidine-8-carboxamide
• CAS No: 2361914-45-4
• MF: C₁₂H₁₄N₄O₃S
• MW: 294.329560756683
• CID: 5414445
• PubChem ID: 139018693
• Update Time: 2025-10-29

N-(3-methanesulfonylprop-2-en-1-yl)-3-methylimidazo1,5-apyrimidine-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2361914-45-4
• Z3017973510
• 3-Methyl-N-[(E)-3-methylsulfonylprop-2-enyl]imidazo[1,5-a]pyrimidine-8-carboxamide
• N-(3-methanesulfonylprop-2-en-1-yl)-3-methylimidazo[1,5-a]pyrimidine-8-carboxamide
• EN300-26604096
• 3-Methyl-N-[3-(methylsulfonyl)-2-propen-1-yl]imidazo[1,5-a]pyrimidine-8-carboxamide
• N-(3-methanesulfonylprop-2-en-1-yl)-3-methylimidazo1,5-apyrimidine-8-carboxamide

• Inchi： 1S/C12H14N4O3S/c1-9-6-14-11-10(15-8-16(11)7-9)12(17)13-4-3-5-20(2,18)19/h3,5-8H,4H2,1-2H3,(H,13,17)
• InChI Key： DQAXOMWNSLWZMR-UHFFFAOYSA-N
• SMILES： C12=C(C(NCC=CS(C)(=O)=O)=O)N=CN1C=C(C)C=N2

Computed Properties

• Exact Mass: 294.07866149g/mol
• Monoisotopic Mass: 294.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.62±0.46(Predicted)

Additional information on N-(3-methanesulfonylprop-2-en-1-yl)-3-methylimidazo1,5-apyrimidine-8-carboxamide

N-(3-Methanesulfonylprop-2-en-1-yl)-3-methylimidazo[1,5-a]pyrimidine-8-carboxamide: A Comprehensive Overview

N-(3-Methanesulfonylprop-2-en-1-yl)-3-methylimidazo[1,5-a]pyrimidine-8-carboxamide, a compound with the CAS number 2361914-45-4, is a highly specialized organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of imidazo[1,5-a]pyrimidine derivatives, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a methanesulfonyl group attached to a propenyl chain, along with a methyl substitution on the imidazo[1,5-a]pyrimidine ring. These structural features contribute to its unique chemical properties and biological interactions.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions by employing catalytic systems or microwave-assisted techniques. These advancements not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with current trends in green chemistry.

One of the most promising applications of N-(3-Methanesulfonylprop-2-en-1-yl)-3-methylimidazo[1,5-a]pyrimidine-8-carboxamide lies in its potential as a bioactive agent. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, apoptosis, and angiogenesis. For instance, this compound has shown potent inhibitory activity against certain kinases, making it a valuable lead compound in drug discovery programs targeting cancer and inflammatory diseases.

Recent research has also highlighted the importance of the methanesulfonyl group in enhancing the compound's pharmacokinetic properties. The sulfonamide moiety is known to improve solubility and stability, which are critical factors for drug delivery. Additionally, the propenyl chain introduces conjugation into the molecule, potentially influencing its electronic properties and interactions with biological targets.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's molecular structure. These methods provide detailed insights into the spatial arrangement of atoms and confirm the presence of specific functional groups. Furthermore, computational modeling studies have been conducted to predict the molecule's binding affinity to various protein targets, aiding in rational drug design.

The imidazo[1,5-a]pyrimidine core is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and accommodate diverse substituents. The methyl group substitution at position 3 adds steric bulk to the molecule, which can influence its binding interactions with biological targets. This substitution pattern has been shown to enhance selectivity for certain receptor types over others.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have investigated its biodegradation under various conditions, revealing that it undergoes hydrolysis under acidic or basic conditions. This information is essential for developing safe disposal methods and minimizing environmental contamination.

In summary, N-(3-Methanesulfonylprop-2-en-1-yl)-3-methylimidazo[1,5-a]pyrimidine-8-carboxamide represents a cutting-edge molecule with multifaceted applications in chemical research and drug development. Its unique structure enables diverse interactions with biological systems, making it a valuable tool for advancing therapeutic interventions. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.